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Compound of Interest

Compound Name: Succinic anhydride-d4

Cat. No.: B032885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and

essential data for Succinic anhydride-d4. Designed for laboratory and drug development

environments, this document synthesizes critical information to ensure safe and effective use.

Chemical Identification and Physical Properties
Succinic anhydride-d4 is the deuterated form of Succinic anhydride.[1] It is a colorless,

crystalline solid.[2][3] While its primary application is often as a non-cleavable ADC linker in

drug development or as a tracer and internal standard for quantitative analysis, its physical and

chemical properties are largely comparable to its non-deuterated counterpart.[1][4]

Table 1: Physical and Chemical Properties of Succinic Anhydride-d4
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Property Value

Chemical Formula C₄D₄O₃[5][6]

Molecular Weight 104.10 g/mol [6]

CAS Number (Labeled) 14341-86-7[5][6]

CAS Number (Unlabeled) 108-30-5[5][6]

Appearance Colorless or light-colored needles or flakes[3][7]

Melting Point 118-120 °C

Boiling Point 261 °C[8]

Density 1.23 g/cm³[8]

| Solubility | Very slightly soluble in water; soluble in alcohol and chloroform[7] |

Hazard Identification and Toxicology
Succinic anhydride-d4 is classified as a hazardous substance.[7] It is harmful if swallowed

and causes severe skin burns and eye damage.[5][6][9] It may also cause respiratory irritation,

allergic skin reactions, and asthma-like symptoms if inhaled.[5][9][10]

Signal Word: Danger[5][6]

Hazard Statements:

H302: Harmful if swallowed.[9][10]

H314: Causes severe skin burns and eye damage.[9]

H317: May cause an allergic skin reaction.[9][10]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[9][10]

H335: May cause respiratory irritation.[10]

Table 2: Toxicological Data
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Test Species Route Value

LD50 Rat Oral 1510 mg/kg[7][8]

LC50 (96h)
Danio rerio (zebra

fish)
- > 100 mg/l[9]

EC50 (48h)
Daphnia magna

(Water flea)
- > 102 mg/l[9]

| ErC50 (72h) | Pseudokirchneriella subcapitata (green algae) | - | > 100 mg/l[9] |

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risks.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always use in a well-ventilated area to prevent the concentration of dust or

vapors.[7][10]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

Eye Protection: Wear chemical safety goggles and a face shield.[7][9] Contact lenses

should not be worn as they can absorb and concentrate irritants.[7]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7][9][10]

Immediately remove and launder any contaminated clothing before reuse.[7][9]

Respiratory Protection: In case of inadequate ventilation or when dust is generated, wear

a suitable respirator.[9][10]
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Task: Handling Succinic Anhydride-d4

Is the area well-ventilated?

Wear approved
dust respirator

No

Mandatory PPE:
- Chemical Goggles

- Face Shield
- Protective Gloves

- Lab Coat/Coveralls

Yes

Succinic Anhydride-d4

Water
(Reacts Exothermically) Alcohols Strong Bases Strong Oxidizing Agents Strong Acids Amines
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Spill Detected

Alert personnel and
evacuate immediate area

Don appropriate PPE
(respirator, gloves, goggles)

Remove all ignition sources

Prevent spill from entering
drains or water courses

Use dry clean-up procedures
(AVOID generating dust)

Dampen solid with acetone,
transfer to a labeled, sealed container

Decontaminate the area
and wash hands thoroughly

Dispose of waste according to
regulations

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b032885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. SUCCINIC ANHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. Succinic anhydride | C4H4O3 | CID 7922 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Succinic anhydride | TargetMol [targetmol.com]

5. Succinic anhydride (Dâ��, 98%) - Cambridge Isotope LaboratoriesDLM-833-5
[isotope.com]

6. Succinic anhydride (Dâ��, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. Succinic anhydride - Wikipedia [en.wikipedia.org]

9. sigmaaldrich.com [sigmaaldrich.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Succinic Anhydride-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032885#safety-and-handling-of-succinic-anhydride-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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